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Introduction

WD6305 is a potent and selective proteolysis-targeting chimera (PROTAC) that degrades the
METTL3-METTL14 methyltransferase complex.[1] This complex is a promising therapeutic
target in certain cancers, such as acute myeloid leukemia (AML).[1] WD6305 has been shown
to inhibit the proliferation of AML cells and induce apoptosis.[1][2] This application note
provides a detailed protocol for the quantitative analysis of apoptosis induced by WD6305
treatment using flow cytometry with Annexin V and Propidium lodide (PI) staining.

Principle of the Assay

This method utilizes the principles of flow cytometry to differentiate between healthy, early
apoptotic, late apoptotic, and necrotic cells.[3][4]

e Annexin V: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) is
translocated from the inner to the outer leaflet of the plasma membrane.[4] Annexin V, a
calcium-dependent protein, has a high affinity for PS and, when conjugated to a
fluorochrome (e.g., FITC), can be used to identify early apoptotic cells.[4]
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» Propidium lodide (PI): Pl is a fluorescent nucleic acid intercalating agent that cannot cross
the intact plasma membrane of live or early apoptotic cells.[4] It can, however, penetrate the
compromised membranes of late apoptotic and necrotic cells, staining the cellular DNA.[3]

By using both Annexin V and PI, we can distinguish the following cell populations:

Annexin V- / PI- : Live, healthy cells.

Annexin V+ / PI- : Early apoptotic cells.

Annexin V+ / Pl+ : Late apoptotic or necrotic cells.

Annexin V- / Pl+ : Necrotic cells (due to membrane rupture without PS externalization).

Data Presentation

Table 1: Quantitation of Apoptosis in AML Cells Treated with WD6305

% Late
. % Early .
. % Live Cells . Apoptotic/Necr
Treatment Concentration . Apoptotic .
(Annexin V- / . otic Cells
Group (nM) Cells (Annexin .
Pl-) (Annexin V+ |
V+ | Pl-)
Pi+)
Vehicle Control
0 95.2+21 25x0.8 2305
(DMSO)
WD6305 100 85.6 +35 89+1.2 55+0.9
WDG6305 500 62.1+4.2 254125 125+1.8
WD6305 1000 35.8+5.1 48.7 £ 3.9 155+23
Staurosporine
1000 15.3+2.8 55.1+47 29.6+3.1

(Positive Control)

Data are presented as mean + standard deviation from three independent experiments.

Experimental Protocols
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Materials and Reagents

WD6305 (MedChemExpress, HY-150803 or equivalent)

AML cell line (e.g., MOLM-13, Mono-Mac-6)

Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS) and antibiotics
Phosphate-buffered saline (PBS), Ca2+ and Mg2+ free

Trypsin-EDTA (for adherent cells)

Annexin V-FITC Apoptosis Detection Kit (or equivalent containing Annexin V, PIl, and Binding
Buffer)

Flow cytometer
Flow cytometry tubes

Microcentrifuge

Protocol for Induction of Apoptosis with WD6305

Cell Seeding: Seed AML cells in a suitable culture vessel at a density that will allow for
logarithmic growth during the treatment period. For example, seed 1 x 1076 cells in a T25
flask.[3]

WD6305 Treatment: Prepare a stock solution of WD6305 in DMSO. Dilute the stock solution
in a complete culture medium to the desired final concentrations (e.g., 100 nM, 500 nM,
1000 nM). Also, prepare a vehicle control with the same final concentration of DMSO.

Incubation: Treat the cells with the prepared WD6305 solutions or vehicle control and
incubate for a predetermined time (e.g., 24, 48, or 72 hours). The optimal incubation time
and concentration should be determined empirically for the specific cell line and
experimental conditions.

Positive Control: In parallel, treat cells with a known apoptosis-inducing agent, such as
staurosporine (1 uM for 4 hours), to serve as a positive control.[5]
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Protocol for Annexin V and PI Staining

e Cell Harvesting:

o Suspension cells: Gently collect the cells into a centrifuge tube.

o Adherent cells: Collect the culture medium containing any floating cells. Wash the
adherent cells with PBS and then detach them using trypsin-EDTA. Combine the detached
cells with the collected medium.

o Washing: Centrifuge the cell suspension at 300-400 x g for 5 minutes.[6] Discard the
supernatant and wash the cells twice with cold PBS.[3]

o Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10"6
cells/mL.

e Staining:

o

Transfer 100 pL of the cell suspension (containing 1 x 10”5 cells) to a flow cytometry tube.

[5]

[¢]

Add 5 pL of Annexin V-FITC to the cell suspension.

[e]

Gently vortex and incubate for 15 minutes at room temperature in the dark.[5]

o

Add 5 pL of Propidium lodide (PI) staining solution.

[¢]

Add 400 uL of 1X Binding Buffer to each tube.

o Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of
staining. Be sure to set up appropriate compensation and gates using unstained, Annexin V-
only, and Pl-only stained cells.

Visualizations
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Caption: Experimental workflow for analyzing WD6305-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of a PROTAC degrader for METTL3-METTL14 complex - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 2. medchemexpress.com [medchemexpress.com]

¢ 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
¢ 5. bosterbio.com [bosterbio.com]

¢ 6. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific -
US [thermofisher.com]

¢ To cite this document: BenchChem. [Application Notes: Analysis of WD6305-Induced
Apoptosis by Flow Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135734/docs#application-notes-analysis-of-
wd6305-induced-apoptosis-by-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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